Cas no 5441-47-4 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1))

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1)
• CAS No: 5441-47-4
• MF: C₁₄H₂₄ClN₅
• MW: 297.826861381531
• CID: 387142
• PubChem ID: 54609293
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-methyl-N-octyl-, hydrochloride (1:1)
• 1-methyl-N-octylpyrazolo[3,4-d]pyrimidin-4-amine,hydrochloride
• NSC21107
• 1-Methyl-N-octyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
• DTXSID40714876
• NSC-21107
• 5441-47-4

• Inchi： 1S/C14H23N5.ClH/c1-3-4-5-6-7-8-9-15-13-12-10-18-19(2)14(12)17-11-16-13;/h10-11H,3-9H2,1-2H3,(H,15,16,17);1H
• InChI Key： CMDSYFASKLSZDT-UHFFFAOYSA-N
• SMILES： Cl.N(C1=C2C=NN(C)C2=NC=N1)CCCCCCCC

Computed Properties

• Exact Mass: 261.19559
• Monoisotopic Mass: 297.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• Density: 1.14
• Boiling Point: 418°Cat760mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.594
• PSA: 55.63